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Compound of Interest

Compound Name: (2-Hydroxyphenyl)acetate
Cat. No.: B1239127
Get Quote

In the laboratory, waste management is not merely a compliance checkbox; it is the final,
critical step of experimental integrity. Improper disposal of phenolic acids like (2-
Hydroxyphenyl)acetic acid (CAS: 614-75-5) can compromise safety, violate environmental
permits, and introduce cross-contamination risks to sensitive assays.[1][2]

This guide synthesizes regulatory frameworks (EPA/RCRA) with practical bench-side logic to
ensure your workflow remains safe, compliant, and efficient.

Hazard Profile & Characterization

Before disposal, you must characterize the waste. While (2-Hydroxyphenyl)acetic acid is not a
P-listed acutely toxic substance, it possesses specific reactivity profiles due to its phenolic
hydroxyl group.[2]

Key Hazard Data
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Parameter Classification Operational Implication

Standard PPE (Gloves,

Signal Word WARNING Goggles, Lab Coat) is
mandatory.[1][2]
H315 (Skin Irrit.), H319 (Eye Dust generation is the primary
H-Codes Irrit.), H335 (Resp.[1][2][3] exposure risk during solid
Irrit.) waste transfer.[1][2]

Incompatible with Strong

Oxidizers (e.qg., Nitric Acid,

Reactivity Weak Acid / Phenolic )
Peroxides) and Strong Bases.
[11[2]
Unless mixed with listed
solvents, it is often classified
RCRA Status Non-Listed (typically) as Non-Regulated Chemical

Waste or D002 (Corrosive) if in
low pH solution.[1][2]

Expert Insight: Do not assume "weak acid" implies "drain safe." Phenolic compounds can
disrupt microbial activity in municipal water treatment plants. Zero-discharge to sewer is the only

acceptable standard for this compound.

Segregation Logic (The "Why")

Effective disposal relies on segregation at the source. Mixing waste streams is the most
common cause of container pressurization and regulatory fines.

» The Oxidizer Rule: The phenolic moiety on the benzene ring is electron-rich, making it
susceptible to rapid, exothermic oxidation.[2] Never dispose of (2-Hydroxyphenyl)acetate in
the same container as oxidizing agents (e.g., permanganates, nitrates).
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¢ The Acid/Base Rule: While it is an acid, mixing it with strong alkaline waste (pH > 12) will
generate significant heat of neutralization. Segregate into the Acidic or General Organic
stream, not the Caustic stream.

Decision Tree: Waste Stream Selection

Use the following logic flow to determine the correct waste container.

Start: (2-Hydroxyphenyl)acetate Waste

What is the physical state?

Dry Powder/Wipes

Liquid / Solution

Solid / Powder

Is it dissolved in
Organic Solvent?

Is it Aqueous?

Check pH Yes (Ethanol, DMSO, etc.)

DISPOSAL BIN A: DISPOSAL BIN C: DISPOSAL BIN D: DISPOSAL BIN B:
Solid Organic Waste Aqueous Acidic Waste Aqueous Organic Waste Organic Solvent Waste
(Trace Contaminated Debris) (pH<2) (pH 3-9) (Non-Halogenated)
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Figure 1: Decision matrix for segregating (2-Hydroxyphenyl)acetate waste based on physical
state and solvent composition.[1][4][5]

Step-by-Step Disposal Protocols
Scenario A: Disposal of Excess Solid Reagent

Applicable for: Expired shelf-life chemicals, spill cleanup debris, or contaminated weighing
boats.[1][2]

o PPE Verification: Don nitrile gloves, safety goggles, and a lab coat. If handling large
guantities (>509) of fine powder, use a dust mask or work inside a fume hood.

o Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar
labeled "Solid Chemical Waste."

e Transfer:
o Place the waste container inside a secondary containment tray.
o Transfer the solid carefully to avoid dust clouds.

o Do not dissolve the solid in water to "make it easier to pour.” This increases waste volume
and disposal costs.

» Labeling: Affix a hazardous waste tag.
o Chemical Name: (2-Hydroxyphenyl)acetic acid.[5][6][7][8][9]

o Hazard Checkbox: Irritant.[10][11]

Scenario B: Disposal of HPLC/Reaction Waste (Liquid)

Applicable for: Eluents containing the compound, reaction mixtures.[2]

o Solvent Identification: Determine the primary carrier solvent.
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o If DMSO, Methanol, or Acetonitrile: Use the Non-Halogenated Organic Solvent stream.

o If Dichloromethane (DCM): Use the Halogenated Solvent stream.

e pH Check (Agueous only): If the solvent is 90%+ water, check pH.

o If pH < 2, neutralize slowly with Sodium Bicarbonate (NaHCO:s) if permitted by your local
EHS, or dispose of as Corrosive Acid Waste.

e Bulking: Pour into the appropriate carboy (usually 20L HDPE).

o Crucial: Leave 10% headspace in the carboy to prevent over-pressurization due to thermal
expansion or slow off-gassing.

Emergency Contingencies: Spills & Exposure[13]

A self-validating safety system requires preparation for failure.

Incident Type Immediate Action Mitigation Protocol

1. Cover with wet paper towels

) ) ) to prevent dust.2. Scoop into a
Minor Spill (Solid) Isolate ) .

bag.3. Wipe surface with 10%

ethanol, then water.

1. Use polypropylene pads or
vermiculite.2. If acidic, apply

Minor Spill (Liquid) Absorb sodium bicarbonate until
bubbling stops.3. Collect as
solid waste.

Wash with soap and water for

15 minutes.[1][2][12] Phenols
Skin Contact Flush can penetrate skin; do not use

solvent (ethanol) to wash skin,

as it enhances absorption.

Flush at eyewash station for
Eye Contact Irrigate 15 minutes.[1][2] Seek medical
attention immediately (H319).
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Regulatory Compliance & Transport

e US EPA (RCRA): If the waste solution has a pH < 2, it carries the D002 waste code. If it is a
pure solid, it is generally not a listed hazardous waste but must still be managed through a
licensed chemical waste contractor.

e DOT (Transport):

o Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s.[1][2] (if in acidic solution) or
Environmentally hazardous substance, solid, n.o.s.[1][2] (if bulk solid).

o Note: Small research quantities often fall under "Limited Quantity" exceptions, but always
consult your EHS officer before shipping.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

